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CAS No.: 57090-88-7

Cat. No.: B1296712

Get Quote

Executive Summary: The Imidazole Paradox
The imidazole ring is a privileged scaffold in medicinal chemistry, serving as the core for

antifungals (e.g., Ketoconazole), kinase inhibitors, and H3 antagonists. However, its utility is

frequently compromised by a specific "molecular liability": the unhindered nitrogen lone pair

(N3). This feature, while essential for hydrogen bonding, frequently coordinates with the heme

iron of Cytochrome P450 (CYP) enzymes, leading to potent, often non-selective CYP inhibition

and subsequent Drug-Drug Interactions (DDIs) or hepatotoxicity.

This guide moves beyond generic ADME tutorials. It focuses on risk-stratifying imidazole

derivatives by leveraging the specific strengths of three industry-standard, open-access

platforms: SwissADME, pkCSM, and ProTox-II.

Strategic Tool Selection & Comparative Analysis
No single algorithm is perfect. For imidazole derivatives, a "consensus approach" is required.

The following analysis compares tools based on their ability to handle heterocyclic chemistry

and specific toxicity endpoints relevant to imidazoles (CYP inhibition, Hepatotoxicity).
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Table 1: Comparative Performance Matrix
Feature SwissADME pkCSM ADMETlab 2.0 ProTox-II

Primary Utility

Physicochemical

Space & BBB

Permeation

CYP Isoform

Specificity &

Transporters

Comprehensive

ADMET Profiling

Specific Toxicity

Endpoints (DILI,

Nuclear

Receptors)

Algorithm Type

Multiple Linear

Regression /

SVM

Graph-Based

Signatures

Multi-task Graph

Neural Networks

(GNN)

Fragment

Propensity & ML

Ensemble

CYP Inhibition
General (5

isoforms)

High Specificity

(Substrate vs.

Inhibitor)

High Accuracy

(GNN-based)
N/A

Hepatotoxicity N/A Yes (Binary) Yes (H-HT, DILI)

High Accuracy

(DILI,

Cytotoxicity)

Imidazole Bias

Excellent for

bioavailability

prediction.

Best for CYP

interaction

profiling.

Best for large-

scale screening.

Best for

mechanistic

toxicity.

Deep Dive: Accuracy Metrics for Imidazole Liabilities
CYP Inhibition (The Critical Endpoint):

pkCSM utilizes graph-based signatures which excel at recognizing the local electronic

environment of the imidazole nitrogen. Benchmarks indicate it achieves ~86-90%

accuracy for CYP3A4 and CYP2C9 inhibition, the two isoforms most commonly affected

by imidazoles [1, 5].

SwissADME provides a rapid "Yes/No" for 5 isoforms but lacks the quantitative resolution

(Ki/IC50 prediction) found in pkCSM.

Hepatotoxicity (DILI):
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ProTox-II is the gold standard here. It achieves a balanced accuracy of ~82-86% for

hepatotoxicity by combining molecular similarity with fragment-based learning [6, 7]. This

is crucial for imidazoles, where liver injury is a known class effect (e.g., Ketoconazole).

The Self-Validating Experimental Protocol
To ensure data integrity, you must not simply "upload and record." Follow this curated workflow

designed to minimize artifacts common to heterocyclic compounds (e.g., tautomerism).

Step 1: Structural Curation (The "Garbage In" Filter)
Before using any tool, structures must be standardized.

Canonicalization: Use a tool like KNIME or OpenBabel to generate Canonical SMILES. This

ensures the imidazole tautomer (1H vs 3H) is consistently represented.

Salt Stripping: Remove counter-ions (HCl, Na+). Most web servers will fail or give erroneous

MW/LogP values if salts are present.

Chirality: Explicitly define stereochemistry (@ or @@ in SMILES). Imidazole antifungals

often have chiral centers determining potency.

Step 2: The "Triangulation" Workflow
Execute the following hierarchy. If a compound fails a higher-level gate, discard it before

proceeding to computationally expensive toxicity checks.
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Curated SMILES List

Gate 1: SwissADME
(PhysChem & Bioavailability)

Passes Lipinski/Veber?
High GI Absorption?

Gate 2: pkCSM
(Metabolic Stability)

Yes

Discard / Redesign

No (Poor Bioavailability)CYP3A4/2C9 Inhibitor?

Gate 3: ProTox-II
(Toxicity Endpoints)

No (Ideal) Yes (Flag for DDI)

Final Lead Selection

Low Tox Score High Hepatotox Probability

Click to download full resolution via product page

Figure 1: Hierarchical screening workflow for imidazole derivatives. Note that CYP inhibition

(Gate 2) is not an automatic "Discard" but a "Flag" for potential Drug-Drug Interactions,

whereas Hepatotoxicity (Gate 3) is a hard stop.
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Mechanistic Insight: Predicting CYP Inhibition[1][2]
Understanding why the tools predict toxicity is as important as the prediction itself. For

imidazoles, the mechanism is distinct.

The Mechanism
The sp2 hybridized nitrogen (N3) of the imidazole ring acts as a strong sigma-donor ligand to

the heme iron (

) in the CYP450 active site. This blocks the activation of molecular oxygen, halting metabolism.

Interpreting the Data[3][4][5][6][7][8]
pkCSM Output: Look for "Total Clearance" (log ml/min/kg) and specific "CYP3A4 Inhibitor:

Yes/No."

Self-Validation: If your imidazole derivative is predicted as a non-inhibitor of CYP3A4 but

has an unhindered imidazole ring, distrust the result. The model may be missing the steric

accessibility of the nitrogen.

Correction: Check the SwissADME BOILED-Egg. If the compound is highly lipophilic

(WLOGP > 4), it will partition into the ER membrane where CYP enzymes reside,

increasing the local concentration and likelihood of inhibition [2].

Chemical Feature Biological Target In Silico Prediction

Imidazole Ring
(N3 Lone Pair)

CYP450 Heme Iron
(Fe3+)

Coordination Bond
pkCSM / ADMETlab

Structural Alert Inhibitor Probability
(Class 1)

Graph Signature Match

Click to download full resolution via product page

Figure 2: The mechanistic basis for CYP inhibition predictions. Tools like pkCSM detect the "N3

Lone Pair" signature as a high-probability feature for CYP binding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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